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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of SBI-553, a 3-arrestin biased
allosteric modulator of the neurotensin receptor 1 (NTSR1), and detailed protocols for its
application in neuropharmacology research.

Introduction

SBI-553 is a potent, orally bioavailable, and central nervous system (CNS) penetrant small
molecule that acts as a positive allosteric modulator (PAM) of NTSR1.[1][2][3] Its unique
mechanism of action involves biasing the receptor's signaling cascade towards the [3-arrestin
pathway while antagonizing Gq protein-mediated signaling.[2][4] This biased agonism makes
SBI-553 a valuable research tool for dissecting the distinct roles of G protein-dependent and [3-
arrestin-dependent NTSR1 signaling in the brain. Furthermore, its demonstrated efficacy in
animal models of psychostimulant abuse, without the side effects associated with unbiased
NTSR1 agonists, highlights its potential as a therapeutic lead.[2][4]

Physicochemical and Pharmacokinetic Properties of
SBI-553
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Property Value Reference
Molecular Formula C26H31FN4O2 [2]
Molecular Weight 450.55 g/mol [2]
ECso (B-arrestin recruitment,

0.34 uM [1]
hNTSR1)
Oral Bioavailability (Mouse) ~50% [1]
Oral Bioavailability (Rat) ~50% [1]
Brain:Plasma Ratio (Mouse, 1

0.54 [1]
hr post PO)
Brain:Plasma Ratio (Rat, 1 hr

0.98 [1]

post PO)

Signaling Pathway of SBI-553 at NTSR1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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